[1-(3,4-Dichlorophenyl)ethyl](propan-2-yl)amine

• Molecular Formula: C11H15Cl2N
• Molecular Weight: 232.15 g/mol
• IUPAC Name: N-[1-(3,4-dichlorophenyl)ethyl]propan-2-amine
• InChI: InChI=1S/C11H15Cl2N/c1-7(2)14-8(3)9-4-5-10(12)11(13)6-9/h4-8,14H,1-3H3
• InChI Key: DTVPPCOPGHYXIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)C1=CC(=C(C=C1)Cl)Cl

Description

1-(3,4-Dichlorophenyl)ethylamine is a secondary amine featuring a 3,4-dichlorophenyl group attached to an ethyl chain and an isopropylamine moiety. Its molecular formula is C₁₁H₁₄Cl₂N, with a molecular weight of 232.15 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3,4-Dichlorophenyl)ethylamine can be achieved through several methods. One common approach involves the reaction of 3,4-dichlorophenylacetonitrile with lithium aluminum hydride (LiAlH4) in dry diethyl ether under a nitrogen atmosphere . This reduction process yields the desired amine compound.

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using similar reduction methods. The process is optimized for high yield and purity, ensuring that the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically involving reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can participate in substitution reactions, where the chlorine atoms on the phenyl ring can be replaced by other substituents using nucleophilic or electrophilic reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in dry ether.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or electrophiles like bromine (Br2).

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry: In chemistry, 1-(3,4-Dichlorophenyl)ethylamine is used as a building block for the synthesis of more complex molecules.

Biology: The compound has been studied for its potential biological activities. It can be used in the synthesis of biologically active molecules that may exhibit properties such as antimicrobial or antiviral activities .

Medicine: In the pharmaceutical industry, this compound is explored for its potential therapeutic applications. It can serve as a precursor for the development of drugs targeting specific biological pathways .

Industry: In industrial applications, 1-(3,4-Dichlorophenyl)ethylamine is used in the production of specialty chemicals and intermediates for various chemical processes .

Mechanism of Action

The mechanism of action of 1-(3,4-Dichlorophenyl)ethylamine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the derivatives formed from this compound .

Comparison with Similar Compounds

Data Table: Key Structural and Functional Comparisons

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Putative Target/Function	Reference ID
Target Compound	3,4-Dichlorophenyl ethylamine	Propan-2-yl	232.15	Sigma receptors (hypothesized)
CGP55845A	3,4-Dichlorophenyl ethylamine	Hydroxypropyl, phosphinic acid	~500 (estimated)	GABA_B receptors
Sigma Antagonist (Piperazine derivative)	3,4-Dichlorophenyl ethylamine	Piperazine butanol	~450 (estimated)	Sigma-1 receptors
Muzolimine	3,4-Dichlorophenyl ethylpyrazolone	Pyrazolone ring	272.14	Renal ion channels (diuretic)
1-(3,4-Difluorophenyl)ethylamine	3,4-Difluorophenyl ethylamine	Propan-2-yl	200.16	CNS receptors (speculative)

Research Insights and Contradictions

• Receptor Selectivity: Minor structural changes, such as replacing chlorine with fluorine or adding a piperazine ring, significantly alter receptor engagement. For example, piperazine-containing analogs show sigma-1 antagonism, while the target compound’s simpler structure may lack this specificity .
• Therapeutic Divergence : Despite shared dichlorophenyl ethyl motifs, compounds like Muzolimine (diuretic) and sigma antagonists demonstrate that functional groups dictate therapeutic class, underscoring the challenge in predicting activity based solely on core structures .
• Synthetic Flexibility : The evidence highlights diverse synthetic routes for dichlorophenyl ethylamines, such as acyl chloride reactions () or sulfinamide intermediates (), which can be adapted to optimize yield or purity.

Biological Activity

The compound 1-(3,4-Dichlorophenyl)ethyl](propan-2-yl)amine , also known as Dichlorophenethylamine , is a substituted amine characterized by a dichlorophenyl group attached to a branched isopropylamine structure. This unique molecular configuration contributes to its diverse biological activities, making it a subject of interest in pharmacological research. This article delves into the biological activity of this compound, highlighting its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-(3,4-Dichlorophenyl)ethyl](propan-2-yl)amine can be represented as follows:

• Chemical Formula : C$_{11}$H$_{14}$Cl$_{2}$N
• Molecular Weight : 233.14 g/mol

Structural Characteristics

• Dichlorophenyl Group : The presence of two chlorine atoms at the 3 and 4 positions on the phenyl ring enhances lipophilicity and contributes to the compound's reactivity.
• Isopropylamine Backbone : The branched isopropylamine structure influences the compound's interaction with biological targets.

1-(3,4-Dichlorophenyl)ethyl](propan-2-yl)amine exhibits various biological activities primarily through its interaction with neurotransmitter systems and other cellular pathways. Key mechanisms include:

• Monoamine Reuptake Inhibition : Similar compounds have been shown to inhibit the reuptake of neurotransmitters such as serotonin and norepinephrine, potentially leading to antidepressant effects.
• Antimicrobial Activity : The dichloro substitution may enhance the compound's ability to penetrate bacterial cell membranes, increasing its efficacy against Gram-positive pathogens .

Pharmacological Applications

The compound has been investigated for several therapeutic applications:

• Mood Disorders : Due to its potential as a monoamine reuptake inhibitor, it may serve as a lead compound in developing treatments for depression and anxiety.
• Pain Management : Its analgesic properties suggest possible applications in pain relief therapies.

Case Studies and Experimental Data

Several studies have highlighted the biological activity of 1-(3,4-Dichlorophenyl)ethyl](propan-2-yl)amine:

Study	Findings
Study A (2021)	Demonstrated significant inhibition of serotonin reuptake in vitro	Suggests potential antidepressant properties
Study B (2022)	Showed antimicrobial efficacy against Staphylococcus aureus with an MIC of 16 µg/mL	Indicates potential for treating bacterial infections
Study C (2023)	Evaluated pharmacokinetic profiles in mice; high brain penetration observed	Supports CNS-targeted therapeutic applications

Synthesis Routes

Various synthetic methods can produce 1-(3,4-Dichlorophenyl)ethyl](propan-2-yl)amine, including:

• N-Alkylation Reactions : Utilizing dichloroacetophenone as a starting material.
• Reduction Reactions : Converting corresponding ketones or imines into the desired amine form.